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Compound of Interest

Compound Name: 2-(2-Naphthyloxy)butanoic acid

CAS No.: 161904-61-6

Cat. No.: B1633573

Get Quote

Executive Summary
2-(2-Naphthyloxy)butanoic acid is a specialized, lipophilic organic acid utilized primarily as a

versatile building block in medicinal chemistry and agrochemical research. As a higher

homologue of established naphthyloxyalkanoic acids, its unique structural topology—combining

a bulky naphthalene fluorophore with a sterically hindered chiral aliphatic chain—makes it an

excellent candidate for exploring structure-activity relationships (SAR) in receptor binding

studies. This whitepaper provides an authoritative, in-depth technical guide on its

physicochemical properties, self-validating synthetic methodologies, and analytical

characterization workflows.

Chemical Identity & Physicochemical Profiling
Understanding the baseline physicochemical properties of 2-(2-Naphthyloxy)butanoic acid is

critical for predicting its behavior in solvent systems, chromatographic matrices, and biological

assays. The compound is registered under CAS number 161904-61-6 and is typically isolated

as a solid with a baseline purity of ≥95% for research applications[1]. It is strictly intended for

laboratory research and development[2].
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Table 1: Quantitative Physicochemical Data
Property Value Structural Implication

IUPAC Name
2-(Naphthalen-2-

yloxy)butanoic acid

Defines the connectivity: a 2-

naphthol derivative etherified

at the α -carbon of butanoic

acid.

CAS Registry Number 161904-61-6
Unique identifier for regulatory

and procurement tracking[1].

MDL Number MFCD00757431
Database identifier for

chemical informatics[1][3].

Molecular Formula C₁₄H₁₄O₃
Confirms the atomic

composition[1].

Molecular Weight 230.26 g/mol
Standard mass for

stoichiometric calculations[1].

Exact Mass 230.0943 g/mol
Target m/z for High-Resolution

Mass Spectrometry (HRMS).

Hydrogen Bond Donors 1
Originates from the terminal

carboxylic acid (-OH).

Hydrogen Bond Acceptors 3

Originates from the ether

oxygen and the carboxylate

oxygens.

Rotatable Bonds 4

Dictates the conformational

flexibility of the aliphatic side

chain.

Physical Form Solid

Indicates stable crystalline

lattice at standard temperature

and pressure.

Structural Logic & Pharmacophore Potential
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The molecular architecture of 2-(2-Naphthyloxy)butanoic acid is highly modular, making it a

valuable scaffold in drug discovery. The logical relationship between its structural domains and

potential applications is mapped below.
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Figure 2: Structure-Activity Relationship (SAR) logic for 2-(2-Naphthyloxy)butanoic acid.

Mechanistic Rationale:

Naphthalene Ring: Provides a large, flat lipophilic surface area. This is essential for π−π

stacking and hydrophobic pocket insertion, common in targets like Peroxisome Proliferator-

Activated Receptors (PPARs).

α -Ethyl Group: Unlike simpler acetic acid derivatives, the ethyl chain introduces a chiral

center and steric bulk. This steric hindrance can drastically alter receptor binding kinetics,

tuning selectivity between closely related receptor subtypes.

Carboxylic Acid: Acts as the primary pharmacophore, engaging in critical ionic interactions

and hydrogen bonding with target residues (e.g., tyrosine or histidine in receptor binding

domains).

Synthetic Methodology: The Williamson Ether
Workflow
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The synthesis of 2-(2-Naphthyloxy)butanoic acid is best achieved via a modified Williamson

ether synthesis. The protocol below is designed as a self-validating system, ensuring that each

step provides observable feedback to guarantee success.
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Figure 1: Synthetic workflow for 2-(2-Naphthyloxy)butanoic acid via Williamson etherification.
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Step-by-Step Protocol
Step 1: Deprotonation

Action: Dissolve 2-naphthol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Add

anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq). Stir at 60°C for 30 minutes.

Causality: K₂CO₃ is chosen over stronger bases (like NaH) because it is mild enough to

prevent unwanted side reactions while effectively deprotonating the naphthol (pKa ~9.5).

DMF, a polar aprotic solvent, is critical as it leaves the resulting naphthoxide anion

unsolvated, maximizing its nucleophilicity.

Validation Checkpoint: The reaction mixture will shift from clear to a distinct, darker hue,

visually confirming the formation of the phenoxide ion.

Step 2: Sₙ2 Etherification

Action: Dropwise add Ethyl 2-bromobutanoate (1.1 eq). Elevate the temperature to 80°C and

stir for 4-6 hours.

Causality: We utilize the ester (ethyl 2-bromobutanoate) rather than the free bromo-acid.

Reacting the free acid directly would require two equivalents of base, and the resulting

carboxylate anion would electronically deactivate the adjacent α -carbon, severely retarding

the Sₙ2 attack.

Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 4:1). The disappearance of the UV-

active 2-naphthol spot (Rf ~0.3) and the appearance of a higher-running ester spot (Rf ~0.6)

validates Sₙ2 progression.

Step 3: Saponification & Isolation

Action: Isolate the crude ester via aqueous workup. Dissolve in a 1:1 mixture of Ethanol and

2M aqueous NaOH (2.0 eq). Reflux at 80°C for 2 hours. Cool, evaporate the ethanol, and

acidify the aqueous layer with 2M HCl to pH ~2.

Causality: Base-catalyzed ester hydrolysis (saponification) is irreversible and high-yielding.

Acidification protonates the carboxylate, drastically reducing its aqueous solubility and
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forcing precipitation.

Validation Checkpoint: The formation of a dense, white/off-white precipitate upon reaching

pH < 3.5 confirms the successful generation of the free carboxylic acid.

Analytical Characterization & Quality Control
To ensure the trustworthiness of the synthesized or procured material, the following analytical

workflow must be executed.

1. Nuclear Magnetic Resonance (¹H and ¹³C NMR)

Causality: NMR is critical to confirm the structural integrity of the aliphatic chain and the

ether linkage.

Validation Signatures:

Aliphatic Region: Look for a characteristic triplet at ~1.0 ppm (3H, -CH₃), a multiplet at

~2.0 ppm (2H, -CH₂-), and a diagnostic triplet or doublet of doublets at ~4.8 ppm (1H, -O-

CH-COOH).

Aromatic Region: A complex multiplet integrating to 7 protons between 7.0–8.0 ppm

confirms the intact naphthalene ring.

2. High-Resolution Mass Spectrometry (HRMS)

Causality: Confirms the exact mass and molecular formula. Electrospray Ionization in

negative mode (ESI-) is the optimal choice due to the facile ionization (deprotonation) of the

carboxylic acid moiety.

Validation Signatures: The presence of an [M-H]⁻ molecular ion peak at m/z 229.0865 (± 5

ppm) definitively validates the C₁₄H₁₄O₃ formula[1].

3. High-Performance Liquid Chromatography (HPLC)

Causality: Determines the absolute purity of the compound. Due to the high lipophilicity of

the naphthalene ring, a reverse-phase C18 column is required.
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Validation Signatures: Using a gradient of Water (0.1% TFA) and Acetonitrile, a single sharp

peak accounting for >95% of the total Area Under the Curve (AUC) validates the efficacy of

the purification/recrystallization step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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